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Compound of Interest

Compound Name: ND1-YL2

Cat. No.: B12375727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of ND1-YL2, a peptide-based Proteolysis Targeting Chimera (PROTAC®)

designed for the targeted degradation of Steroid Receptor Co-activator 1 (SRC-1).

Introduction to ND1-YL2
ND1-YL2 is a potent and specific degrader of SRC-1 (also known as Nuclear Receptor

Coactivator 1, NCOA1)[1]. It is a stapled peptide that binds to SRC-1 and is linked to a

tetrapeptide that engages UBR box domains, leading to the polyubiquitination and subsequent

degradation of SRC-1 via the N-degron pathway[1][2]. Due to its role in various signaling

pathways, aberrant SRC-1 activity has been linked to cancer progression and metastasis,

making it a key target for therapeutic intervention[3]. ND1-YL2 has been shown to induce dose-

dependent degradation of SRC-1 in cell lines such as MDA-MB-231, a triple-negative breast

cancer cell line, with a DC50 of 10 μM[1][2]. It also demonstrates efficacy in inhibiting cell

migration in vitro and suppressing metastasis in vivo[1][2].

Physicochemical Properties of ND1-YL2
A summary of the key physicochemical properties of ND1-YL2 is presented in Table 1. This

information is crucial for accurate preparation of stock solutions and for experimental design.
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Property Value Reference

Molecular Weight 2385.93 g/mol [1]

Formula C₁₁₄H₁₈₉N₂₇O₂₈ [1]

Purity ≥95% (HPLC) [1]

Solubility Soluble to 1 mg/mL in water [2]

CAS Number 2582803-80-1 [1]

Preparation of ND1-YL2 Stock Solution
This protocol outlines the steps for preparing a stock solution of ND1-YL2. It is recommended

to use the batch-specific molecular weight provided on the product's certificate of analysis for

the most accurate calculations.

3.1. Materials and Equipment

ND1-YL2 (lyophilized powder)

Sterile, nuclease-free water

Calibrated analytical balance

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Vortex mixer

Centrifuge

3.2. Protocol

Acclimatization: Before opening, allow the vial of lyophilized ND1-YL2 to equilibrate to room

temperature for at least 60 minutes to prevent condensation.
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Weighing: Carefully weigh the desired amount of ND1-YL2 powder using a calibrated

analytical balance in a chemical fume hood.

Reconstitution:

To prepare a 1 mg/mL stock solution, add the appropriate volume of sterile, nuclease-free

water to the vial of ND1-YL2.

For example, to prepare 1 mL of a 1 mg/mL solution, add 1 mL of water to 1 mg of ND1-
YL2.

Dissolution: Gently vortex the solution to ensure the peptide is completely dissolved. If

necessary, briefly centrifuge the vial to collect all the liquid at the bottom.

Molarity Calculation: To determine the molar concentration of the stock solution, use the

following formula:

Concentration (M) = Mass (g) / (Molecular Weight ( g/mol ) * Volume (L))

For a 1 mg/mL solution of ND1-YL2 (MW = 2385.93 g/mol ):

Concentration (M) = 0.001 g / (2385.93 g/mol * 0.001 L) = 0.000419 M = 419 µM

3.3. Recommended Stock and Working Concentrations

The optimal concentration for your experiments may vary depending on the cell type and

experimental conditions. Table 2 provides general recommendations for stock and working

concentrations.

Solution Type
Recommended
Concentration

Solvent

Stock Solution 1 mg/mL (419 µM) Sterile, nuclease-free water

Working Concentration 1 - 20 µM Cell culture medium

Storage and Stability
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Proper storage of ND1-YL2 is critical to maintain its biological activity.

4.1. Lyophilized Powder

Store the lyophilized powder at -20°C, desiccated.

When stored correctly, the solid form is stable for up to 6 months.

4.2. Stock Solutions

It is highly recommended to prepare fresh solutions for immediate use.

If storage is necessary, aliquot the stock solution into single-use volumes in tightly sealed

vials and store at -20°C for up to one month.

Avoid repeated freeze-thaw cycles.

Long-term storage of peptide solutions is not recommended.

Visual Protocols
5.1. ND1-YL2 Mechanism of Action

The following diagram illustrates the signaling pathway of ND1-YL2 in inducing the degradation

of SRC-1.
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Click to download full resolution via product page

Caption: Mechanism of ND1-YL2-mediated SRC-1 degradation.

5.2. Experimental Workflow for Stock Solution Preparation

The following diagram outlines the workflow for preparing the ND1-YL2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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